Cas no 1212853-31-0 ((3S)-3-amino-3-(2,3-dimethylphenyl)propan-1-ol)

• Product Name: (3S)-3-amino-3-(2,3-dimethylphenyl)propan-1-ol
• CAS No: 1212853-31-0
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 5596150
• PubChem ID: 93984180
• Update Time: 2023-11-24

(3S)-3-amino-3-(2,3-dimethylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• METHYL (3S)-3-AMINO-3-(3-METHOXY-2-METHYLPHENYL)PROPANOATE
• (3S)-3-AMINO-3-(2,3-DIMETHYLPHENYL)PROPAN-1-OL
• Benzenepropanol, γ-amino-2,3-dimethyl-, (γS)-
• N15231
• 1212853-31-0
• EN300-1163889
• (3S)-3-amino-3-(2,3-dimethylphenyl)propan-1-ol

• Inchi： 1S/C11H17NO/c1-8-4-3-5-10(9(8)2)11(12)6-7-13/h3-5,11,13H,6-7,12H2,1-2H3/t11-/m0/s1
• InChI Key： GRABBATVFYPVQL-NSHDSACASA-N
• SMILES： C(O)C[C@H](N)C1=CC=CC(C)=C1C

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.034±0.06 g/cm3(Predicted)
• Boiling Point: 328.8±37.0 °C(Predicted)
• pka: 14.93±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes